Cas no 1422518-57-7 (1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)-)

• Product Name: 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)-
• CAS No: 1422518-57-7
• MF: C₁₈H₁₈N₂
• MW: 262.348924160004
• MDL: MFCD29067400
• CID: 5189707
• Update Time: 2026-03-05

1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)-

• MDL： MFCD29067400
• Inchi： 1S/C18H18N2/c1-14-18(20-16-10-6-3-7-11-16)13-17(19-14)12-15-8-4-2-5-9-15/h2-11,13,19-20H,12H2,1H3
• InChI Key： BSDKUSICIOCRFD-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=CC=C2)=CC(NC2=CC=CC=C2)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)-

1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- (CAS No. 1422518-57-7): A Comprehensive Overview

1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- (CAS No. 1422518-57-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- is defined by a pyrrole ring substituted with a methyl group at the 2-position, a phenyl group at the 3-position, and a benzyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of pyrrole derivatives in the design and synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- as a scaffold for developing potent inhibitors of protein-protein interactions (PPIs). PPIs are crucial in many biological processes and are often implicated in various diseases, including cancer and neurodegenerative disorders. The researchers found that derivatives of this compound exhibited high binding affinity and selectivity for their target proteins, suggesting its potential as a lead compound for drug discovery.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2024), scientists investigated the pharmacological properties of 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)-. The results indicated that this compound possesses significant anti-inflammatory and analgesic activities. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. These findings open up new avenues for the development of non-opioid analgesics and anti-inflammatory agents.

The synthetic accessibility of 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- is another factor contributing to its appeal in pharmaceutical research. A recent review in the Tetrahedron Letters (2024) discussed various synthetic routes for preparing this compound and its derivatives. The most common methods involve palladium-catalyzed cross-coupling reactions and multistep synthetic sequences that allow for the introduction of diverse functional groups. These synthetic strategies provide chemists with the flexibility to tailor the properties of the final product to meet specific therapeutic needs.

Beyond its medicinal applications, 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- has also been explored for its potential in materials science. A study published in the Journal of Materials Chemistry C (2023) demonstrated that this compound can be used as a building block for constructing supramolecular assemblies with unique optical and electronic properties. These assemblies have potential applications in areas such as organic electronics and photovoltaic devices.

In conclusion, 1H-Pyrrol-3-amine, 2-methyl-N-phenyl-5-(phenylmethyl)- (CAS No. 1422518-57-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile chemical properties make it an invaluable tool for scientists working on the development of novel therapeutic agents and advanced materials. As research continues to uncover new aspects of its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.